Cas no 1342383-97-4 (2-benzenesulfonamido-2-methylpropanimidamide)

• Product Name: 2-benzenesulfonamido-2-methylpropanimidamide
• CAS No: 1342383-97-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 4590329
• Update Time: 2025-06-09

2-benzenesulfonamido-2-methylpropanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-benzenesulfonamido-2-methylpropanimidamide

• Inchi： 1S/C10H15N3O2S/c1-10(2,9(11)12)13-16(14,15)8-6-4-3-5-7-8/h3-7,13H,1-2H3,(H3,11,12)
• InChI Key： ZXHPKRLNYUDYPV-UHFFFAOYSA-N
• SMILES： C(N)(=N)C(C)(NS(C1=CC=CC=C1)(=O)=O)C

Additional information on 2-benzenesulfonamido-2-methylpropanimidamide

2-Benzenesulfonamido-2-Methylpropanimidamide: A Comprehensive Overview of CAS No. 1342383-97-4

2-Benzenesulfonamido-2-methylpropanimidamide (CAS No. 1342383-97-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 2-benzenesulfonamido-2-methylpropanimidamide consists of a benzenesulfonamide moiety linked to a methylpropanimidamide group. The presence of these functional groups imparts specific characteristics that make this compound an interesting candidate for various pharmacological studies. The benzenesulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, while the methylpropanimidamide group contributes to the overall stability and solubility of the molecule.

Recent research has focused on the potential therapeutic applications of 2-benzenesulfonamido-2-methylpropanimidamide. Studies have shown that this compound exhibits significant anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 2-benzenesulfonamido-2-methylpropanimidamide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics, which are urgently needed due to the increasing prevalence of antibiotic-resistant strains.

The antitumor potential of 2-benzenesulfonamido-2-methylpropanimidamide has also been explored in preclinical studies. Initial findings suggest that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its antitumor effects is not yet fully understood but may involve the modulation of cell signaling pathways and induction of apoptosis.

The pharmacokinetic properties of 2-benzenesulfonamido-2-methylpropanimidamide have been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that 2-benzenesulfonamido-2-methylpropanimidamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-benzenesulfonamido-2-methylpropanimidamide (CAS No. 1342383-97-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for new treatments for various diseases.